Cas no 1463053-97-5 (1-Isopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzodimidazole)

• Product Name: 1-Isopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzodimidazole
• CAS No: 1463053-97-5
• MF: C₁₆H₂₃BN₂O₂
• MW: 286.177024126053
• CID: 5576861
• Update Time: 2025-06-08

1-Isopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzodimidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 1-(1-methylethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1-Isopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazole
• 1-Isopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzodimidazole

• Inchi： 1S/C16H23BN2O2/c1-11(2)19-10-18-13-9-12(7-8-14(13)19)17-20-15(3,4)16(5,6)21-17/h7-11H,1-6H3
• InChI Key： LOBHZFIZYBRDGW-UHFFFAOYSA-N
• SMILES： C1N(C(C)C)C2=CC=C(B3OC(C)(C)C(C)(C)O3)C=C2N=1

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 414.0±37.0 °C(Predicted)
• pka: 5.47±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-Isopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzodimidazole

1-Isopropyl-5-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)-1H-Benzodimidazole: A Versatile Boronate-Based Platform in Medicinal Chemistry

In the rapidly evolving landscape of medicinal chemistry, the compound 1-Isopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzodimidazole (CAS No. 1463053-97-5) has emerged as a critical intermediate in the synthesis of advanced pharmaceutical agents. This molecule uniquely combines the structural features of a benzodimidazole scaffold with a boronic ester moiety (dioxaborolan group), creating a bifunctional platform for targeted drug design. Recent advancements in click chemistry and bioorthogonal reactions have positioned this compound at the forefront of modern drug discovery pipelines.

The benzodimidazole core (N'-benzene-diimidazol) is well-established for its pharmacological versatility. Studies published in Journal of Medicinal Chemistry (2023) highlight how this scaffold's planar geometry and hydrogen-bonding capacity enable selective binding to protein kinases and histone deacetylases. The isopropyl substituent at position 1 modulates lipophilicity profiles crucial for membrane permeability—a key consideration in developing orally bioavailable drugs. This structural feature also enhances metabolic stability by shielding reactive sites from cytochrome P450 enzymes.

The boronic ester group (tetramethyl-dioxaborolan) introduces synthetic functionality critical for modern medicinal applications. Recent work by Smith et al. (Nature Chemistry 2024) demonstrates how this moiety enables efficient Suzuki-Miyaura cross-coupling under mild conditions. This allows site-specific conjugation with biologics like antibodies or peptides without disrupting the benzodimidazole pharmacophore. Such properties make this compound indispensable in developing antibody-drug conjugates (ADCs) targeting cancer cells.

In oncology research, derivatives of this compound have shown promise in preclinical studies as inhibitors of Aurora kinases—a validated target in mitotic checkpoint disruption. Data from Cancer Research (2023) reveal that analogs synthesized using this platform achieved sub-nanomolar IC₅₀ values while maintaining selectivity over off-target kinases. The boron-containing fragment also facilitates PET imaging applications through ¹⁸F labeling strategies reported in Eur J Nucl Med Mol Imaging, enabling simultaneous therapeutic and diagnostic functions.

Beyond oncology, this molecule's modular design supports neurodegenerative disease research. The benzodimidazole backbone shares structural homology with FDA-approved antiparasitics like nitazoxanide, suggesting potential for repurposing against neuroinflammatory pathways. Recent investigations by the University of Cambridge team (Science Advances 2024) demonstrated that boronic ester-functionalized derivatives can cross the blood-brain barrier while modulating microglial activation—a critical mechanism in Alzheimer's disease progression.

Synthetic chemists appreciate this compound's role as a "privileged building block" due to its compatibility with solid-phase synthesis techniques. High-throughput screening libraries incorporating this structure have identified novel modulators of GPCRs and ion channels. Innovations in flow chemistry reported in Angewandte Chemie (2024) enable kilogram-scale production with >98% purity using continuous microwave-assisted protocols—critical for advancing clinical candidates beyond preclinical stages.

Safety profiles established through recent toxicology studies indicate favorable pharmacokinetics across rodent models. Data from the FDA's CT.gov portal show that Phase I trials using prodrugs based on this scaffold achieved therapeutic plasma levels with minimal hepatotoxicity—a significant improvement over earlier benzodimidazole generations lacking the boronic ester modification.

This compound's dual functionality exemplifies contemporary drug design principles where structural modularity meets therapeutic specificity. As highlighted in Nature Reviews Drug Discovery's 2024 outlook report, such bifunctional platforms will drive next-generation therapies combining targeted delivery systems with multi-modal biological activities.